
A Comparative Guide to the Reactivity of 2- vs.
4-Pyridinecarboxaldehyde

Author: BenchChem Technical Support Team. Date: April 2026

Compound of Interest

Compound Name:
Pyridine-4-

carbaldehyde;hydrochloride

CAS No.: 93061-73-5

Cat. No.: B14344274

Get Quote

For researchers, medicinal chemists, and professionals in drug development, the choice

between isomeric building blocks is a critical decision that dictates synthetic strategy and

molecular function. 2-Pyridinecarboxaldehyde and 4-Pyridinecarboxaldehyde, while structurally

similar, exhibit distinct reactivity profiles governed by the electronic interplay between the

pyridine nitrogen and the aldehyde functional group. This guide provides an in-depth

comparison of their chemical behavior, supported by experimental insights and mechanistic

rationale, to inform their strategic application in synthesis and bioconjugation.

Foundational Properties: An Isomeric Overview
At a glance, both molecules share the same molecular formula (C₆H₅NO) and molecular weight

(107.11 g/mol ).[1][2] They are typically yellow to brown liquids used widely as intermediates in

organic synthesis.[1][3] However, the positional difference of the aldehyde group—ortho

(position 2) versus para (position 4) to the ring nitrogen—is the wellspring of their divergent

chemical personalities.
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Property 2-Pyridinecarboxaldehyde 4-Pyridinecarboxaldehyde

Synonyms
Picolinaldehyde, 2-

Formylpyridine[4][5][6]

Isonicotinaldehyde, 4-

Formylpyridine[7]

CAS Number 1121-60-4[4] 872-85-5[7]

Appearance
Colorless to yellow oily liquid[1]

[4]
Yellow-brown liquid[3][8][9]

Boiling Point 181 °C[1][4] 71-73 °C / 10 mmHg[8]

Density ~1.126 g/mL at 25 °C[1][4] ~1.137 g/mL at 20 °C[8]

Solubility Soluble in water[1] Soluble in water and ether[8]

The Electronic Landscape: Understanding the
"Why"
The reactivity of the aldehyde's carbonyl carbon is fundamentally controlled by its

electrophilicity. The electron-deficient pyridine ring, due to the electronegative nitrogen,

withdraws electron density from the aldehyde group in both isomers, but the mechanism and

magnitude of this effect differ significantly.

4-Pyridinecarboxaldehyde: The nitrogen atom at the para position exerts a powerful electron-

withdrawing effect through both resonance (mesomeric effect) and induction. This

delocalization of electrons creates a substantial partial positive charge on the carbonyl

carbon, rendering it highly electrophilic and thus more reactive toward nucleophiles.

2-Pyridinecarboxaldehyde: The nitrogen atom is in the ortho position, exerting a strong

inductive electron-withdrawing effect. However, the proximity of the nitrogen's lone pair of

electrons to the aldehyde group can lead to complex interactions, including the potential for

intramolecular hydrogen bonding in hydrated forms or chelation in reaction intermediates.

This proximity can modulate the aldehyde's electrophilicity in ways not seen in the 4-isomer.

[10] Furthermore, studies have shown that 2-pyridinecarboxaldehyde predominantly exists in

an s-trans conformation, which influences its electronic structure and ionization dynamics.

[10]
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Caption: Resonance delocalization enhances the electrophilicity of the carbonyl carbon in both

isomers.

Comparative Reactivity in Core Organic Reactions
The electronic differences between the two isomers manifest in their performance across a

range of fundamental reaction classes.

A. Nucleophilic Addition
Nucleophilic addition to the carbonyl group is a hallmark reaction of aldehydes. The enhanced

electrophilicity of the carbonyl carbon in 4-pyridinecarboxaldehyde makes it generally more

susceptible to nucleophilic attack than the 2-isomer.

A clear example is the reversible hydration of the aldehyde group in an aqueous solution. The

equilibrium of this reaction favors the hydrate form more for aldehydes with higher

electrophilicity. Studies on the kinetics of hydration and catalysis by metal ions have

demonstrated these differences. For instance, metal ion catalysis of hydration is significantly

more efficient for 2-pyridinecarboxaldehyde, where the metal can form a chelate with the

pyridine nitrogen and the aldehyde oxygen; this effect is minimal for the 4-isomer, where such

chelation is impossible.[11] However, in the absence of such chelating effects, the intrinsic

reactivity of the 4-isomer's aldehyde is higher.[12]

Caption: The two-step process of nucleophilic addition to a pyridinecarboxaldehyde.

B. Condensation Reactions: The Knoevenagel
Condensation
The Knoevenagel condensation is a powerful C=C bond-forming reaction between an aldehyde

and an active methylene compound, often catalyzed by a weak base.[13][14] Both 2- and 4-

pyridinecarboxaldehyde are effective substrates for this reaction, producing α,β-unsaturated

products that are valuable in materials science and medicinal chemistry.[15] Interestingly, this

reaction can proceed efficiently even without a catalyst in an environmentally benign

water/ethanol mixture.[16]

This protocol provides a self-validating, reproducible method for the Knoevenagel

condensation, demonstrating the intrinsic reactivity of the pyridinecarboxaldehydes.
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Objective: To synthesize an electron-deficient alkene via the Knoevenagel condensation of a

pyridinecarboxaldehyde with malononitrile.

Materials:

Pyridinecarboxaldehyde (2- or 4-isomer) (1.0 mmol)

Malononitrile (1.0 mmol)

Ethanol (EtOH)

Deionized Water (H₂O)

Round-bottom flask, magnetic stirrer, TLC plates

Procedure:

Reactant Setup: In a 25 mL round-bottom flask, dissolve the pyridinecarboxaldehyde (1.0

mmol) in 5 mL of a 1:1 (v/v) mixture of H₂O:EtOH.

Addition: Add malononitrile (1.0 mmol) to the solution at room temperature.

Reaction: Stir the mixture vigorously at room temperature. The reaction is typically rapid, and

a precipitate of the product may form.

Monitoring: Monitor the reaction's progress via Thin Layer Chromatography (TLC) until the

starting aldehyde spot is consumed (typically within 1-2 hours).

Isolation: Collect the solid product by vacuum filtration using a Büchner funnel.

Purification: Wash the collected solid with cold water and then a small amount of cold

ethanol to remove any unreacted starting materials.

Drying & Characterization: Dry the product under a vacuum. Characterize the structure and

purity using IR, ¹H-NMR, and ¹³C-NMR spectroscopy.[16]
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Workflow: Knoevenagel Condensation Protocol
1. Dissolve Py-CHO

in H2O:EtOH

2. Add Malononitrile
at Room Temp

3. Stir Vigorously

4. Monitor by TLC

5. Isolate Product by
Vacuum Filtration

6. Wash with Cold
H2O and EtOH

7. Dry and Characterize
(NMR, IR)

Click to download full resolution via product page

Caption: Step-by-step workflow for the catalyst-free Knoevenagel condensation.

The Unique Reactivity of 2-Pyridinecarboxaldehyde:
A Case of Neighboring Group Participation
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The most striking differences in reactivity arise from the ortho-position of the nitrogen in 2-

pyridinecarboxaldehyde. This proximity enables unique reaction pathways unavailable to the 4-

isomer.

A. Chelation and Ligand Formation
2-Pyridinecarboxaldehyde is a premier building block for multidentate ligands. It readily reacts

with primary amines to form Schiff bases (imines). The resulting iminopyridine moiety can act

as a robust bidentate ligand, where both the pyridine nitrogen and the imine nitrogen can

coordinate to a metal ion, forming a stable five-membered chelate ring.[4][17] This chelating

ability is foundational in coordination chemistry and catalysis. 4-Pyridinecarboxaldehyde can

also form imines, but they can only act as monodentate ligands, lacking the stabilizing chelate

effect.

B. Site-Selective N-Terminal Protein Modification
A powerful application exclusive to 2-pyridinecarboxaldehyde is its ability to selectively modify

the N-terminal α-amine of proteins and peptides.[18][19] The reaction proceeds through the

initial formation of an imine, which then undergoes a rapid, intramolecular cyclization with the

adjacent peptide backbone amide. This forms a stable imidazolidinone linkage.[12]

This reaction is highly specific because the geometry required for the secondary cyclization

step is only possible at the N-terminus; the ε-amine of lysine residues, while nucleophilic,

cannot participate in this cyclization. In direct comparisons, 2-pyridinecarboxaldehyde showed

significantly higher efficiency for modifying the N-terminus of angiotensin than 4-

pyridinecarboxaldehyde (84% vs. 28% conversion).[12] This unique reactivity has made 2-

pyridinecarboxaldehydes a leading class of reagents for creating homogeneous bioconjugates

for therapeutic and diagnostic applications.[12][18]

Caption: Reaction pathway for the selective labeling of protein N-termini by 2-

pyridinecarboxaldehyde.

Summary of Reactivity Differences
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Feature / Reaction
2-
Pyridinecarboxalde
hyde

4-
Pyridinecarboxalde
hyde

Rationale

Carbonyl

Electrophilicity
High Very High

Stronger resonance

and inductive effect

from para-N enhances

the partial positive

charge on the

carbonyl carbon.

Nucleophilic Addition Reactive More Reactive

Higher electrophilicity

of the carbonyl

carbon.

Chelate Formation
Yes (Bidentate

Ligands)

No (Monodentate

Ligands)

Ortho-nitrogen allows

for the formation of a

stable 5-membered

chelate ring with the

imine nitrogen.

N-Terminal Protein

Ligation

Highly Efficient &

Specific
Inefficient

Requires

intramolecular

cyclization, which is

only geometrically

feasible for the 2-

isomer.[12]

Conclusion
While both 2- and 4-pyridinecarboxaldehyde are versatile and indispensable reagents, their

reactivity is not interchangeable. The choice between them should be a deliberate one, guided

by the specific chemical transformation desired.

4-Pyridinecarboxaldehyde should be the preferred isomer when maximizing the intrinsic

reactivity of the aldehyde group is the primary goal, such as in standard nucleophilic additions

or condensations where high electrophilicity is paramount.
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2-Pyridinecarboxaldehyde offers unique synthetic opportunities that leverage the neighboring

group participation of the ortho-nitrogen. It is the superior choice for the synthesis of chelating

ligands and, critically, for the highly specific and covalent modification of protein N-termini—a

domain where the 4-isomer cannot effectively compete.

Understanding these nuanced, electronically-driven differences empowers researchers to make

informed decisions, enabling more efficient synthetic routes and the design of novel, functional

molecules.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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